N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2-furylmethyl)-N~2~-methylglycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H15BrN2O4S/c1-17(10-14(18)16-9-12-3-2-8-21-12)22(19,20)13-6-4-11(15)5-7-13/h2-8H,9-10H2,1H3,(H,16,18)
• InChI Key: YMYMGUSZRWHWQW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C14H15BrN2O4S
• Molecular Weight: 387.25 g/mol

Description

The compound “N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2-furylmethyl)-N~2~-methylglycinamide” is a complex organic molecule. It contains a bromophenyl group, a sulfonyl group, a furylmethyl group, and a methylglycinamide group. Each of these groups has distinct chemical properties that could contribute to the overall behavior of the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different group to the molecule. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The bromophenyl group is a benzene ring with a bromine atom attached, which is a heavy atom that could influence the compound’s physical and chemical properties. The sulfonyl group is a sulfur atom double-bonded to two oxygen atoms, which is a highly polar group. The furylmethyl group contains a furan ring, which is a five-membered ring with oxygen. The methylglycinamide group contains an amide group, which is a polar group and can participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The bromine atom on the bromophenyl group could potentially be replaced in a substitution reaction. The sulfonyl group might be involved in condensation or addition reactions. The amide group in the methylglycinamide part could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a bromine atom could increase the compound’s molecular weight and potentially its boiling point and melting point. The various polar groups in the molecule could make it soluble in polar solvents.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If this compound is intended to be a drug or a pesticide, for example, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The study and application of this compound could be a potential area of research, given its complex structure and the presence of several functional groups. It could be interesting to investigate its synthesis, properties, and potential uses.